Cas no 122608-99-5 (Propan-2-yl 1H-pyrazole-3-carboxylate)

Propan-2-yl 1H-pyrazole-3-carboxylate structure
122608-99-5 structure
Product Name:Propan-2-yl 1H-pyrazole-3-carboxylate
CAS No:122608-99-5
MF:C7H10N2O2
MW:154.166501522064
CID:104442
PubChem ID:14149250
Update Time:2025-09-26

Propan-2-yl 1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylicacid, 1-methylethyl ester
    • 1H-Pyrazole-3-carboxylicacid,1-methylethylester(9CI)
    • propan-2-yl 1H-pyrazole-5-carboxylate
    • V5K
    • DTXSID70556645
    • SCHEMBL23830167
    • NCGC00326303-01
    • AKOS005682674
    • propan-2-yl 1~{H}-pyrazole-3-carboxylate
    • 122608-99-5
    • Isopropyl 1H-pyrazole-3-carboxylate
    • AB01321022-02
    • SCHEMBL26140276
    • Propan-2-yl 1H-pyrazole-3-carboxylate
    • Inchi: 1S/C7H10N2O2/c1-5(2)11-7(10)6-3-4-8-9-6/h3-5H,1-2H3,(H,8,9)
    • InChI Key: CBQRTLFASQYWAJ-UHFFFAOYSA-N
    • SMILES: O(C(C1=CC=NN1)=O)C(C)C

Computed Properties

  • Exact Mass: 154.074227566g/mol
  • Monoisotopic Mass: 154.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 281.1±13.0 °C at 760 mmHg
  • Flash Point: 123.8±19.8 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

Propan-2-yl 1H-pyrazole-3-carboxylate Security Information

Propan-2-yl 1H-pyrazole-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B523830-10mg
Propan-2-yl 1H-pyrazole-3-carboxylate
122608-99-5
10mg
$ 50.00 2022-06-07
TRC
B523830-50mg
Propan-2-yl 1H-pyrazole-3-carboxylate
122608-99-5
50mg
$ 95.00 2022-06-07
TRC
B523830-100mg
Propan-2-yl 1H-pyrazole-3-carboxylate
122608-99-5
100mg
$ 160.00 2022-06-07
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.